Cas no 1698440-53-7 (({1-(bromomethyl)cyclopentyloxy}methyl)cycloheptane)

• Product Name: ({1-(bromomethyl)cyclopentyloxy}methyl)cycloheptane
• CAS No: 1698440-53-7
• MF: C₁₄H₂₅BrO
• MW: 289.251703977585
• CID: 6060334
• PubChem ID: 165489431
• Update Time: 2025-07-20

({1-(bromomethyl)cyclopentyloxy}methyl)cycloheptane Chemical and Physical Properties

Names and Identifiers

• ({1-(bromomethyl)cyclopentyloxy}methyl)cycloheptane
• 1698440-53-7
• EN300-1134356
• ({[1-(bromomethyl)cyclopentyl]oxy}methyl)cycloheptane

• Inchi： 1S/C14H25BrO/c15-12-14(9-5-6-10-14)16-11-13-7-3-1-2-4-8-13/h13H,1-12H2
• InChI Key： KEBCOVIRBXKBPK-UHFFFAOYSA-N
• SMILES： BrCC1(CCCC1)OCC1CCCCCC1

Computed Properties

• Exact Mass: 288.10888g/mol
• Monoisotopic Mass: 288.10888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Additional information on ({1-(bromomethyl)cyclopentyloxy}methyl)cycloheptane

Chemical Profile of ({1-(bromomethyl)cyclopentyloxy}methyl)cycloheptane (CAS No. 1698440-53-7)

{1-(bromomethyl)cyclopentyloxy}methyl)cycloheptane (CAS No. 1698440-53-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural features and potential applications. This compound belongs to a class of molecules that exhibit bifunctional properties, making it a versatile intermediate in synthetic chemistry and a promising candidate for drug discovery initiatives.

The molecular structure of this compound consists of a cycloheptane core substituted with a {1-(bromomethyl)cyclopentyloxy}methyl} group. This particular arrangement imparts distinct reactivity, allowing for further functionalization and modification. The presence of the bromomethyl group, in particular, makes the molecule highly reactive towards nucleophiles, facilitating various coupling reactions such as Suzuki-Miyaura cross-coupling, which is widely employed in the synthesis of complex organic molecules.

In recent years, there has been a surge in research focused on developing novel methodologies for constructing heterocyclic frameworks, which are prevalent in many biologically active compounds. The cycloheptane ring in {1-(bromomethyl)cyclopentyloxy}methyl)cycloheptane serves as an excellent scaffold for such constructions. Researchers have leveraged this compound to develop new synthetic routes to complex natural products and drug-like molecules. For instance, studies have demonstrated its utility in generating derivatives with potential anticancer and anti-inflammatory properties.

The {1-(bromomethyl)cyclopentyloxy}methyl} moiety is particularly noteworthy for its ability to participate in diverse chemical transformations. This functionality has been exploited in the synthesis of macrolides and other macrocyclic compounds, which are known for their broad spectrum of biological activities. The ability to introduce this group into a molecular framework provides chemists with a powerful tool for designing molecules with tailored biological properties.

Recent advances in computational chemistry have further enhanced the utility of {1-(bromomethyl)cyclopentyloxy}methyl)cycloheptane. Molecular modeling studies have revealed insights into its reactivity and interactions with biological targets, aiding in the rational design of novel therapeutic agents. These computational approaches have complemented experimental efforts, leading to more efficient and targeted drug discovery programs.

The compound's potential extends beyond pharmaceutical applications. It has been explored as a building block in materials science, particularly in the development of polymers and coatings that exhibit unique mechanical and thermal properties. The versatility of its structure allows for the creation of materials with tailored functionalities, making it a valuable asset in industrial chemistry.

From a synthetic perspective, {1-(bromomethyl)cyclopentyloxy}methyl)cycloheptane offers an intriguing challenge due to its complex architecture. Chemists have developed innovative strategies to access this molecule efficiently, often involving multi-step syntheses that highlight the compound's synthetic utility. These methodologies contribute to the broader arsenal of tools available for constructing complex organic molecules.

The growing interest in this compound underscores its significance as a chemical entity with far-reaching implications. As research continues to uncover new applications and synthetic possibilities, {1-(bromomethyl)cyclopentyloxy}methyl)cycloheptane is poised to remain at the forefront of chemical innovation.